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Introduction

Eledoisin is a potent undecapeptide belonging to the tachykinin family of neuropeptides,

originally isolated from the salivary glands of the octopus Eledone moschata.[1][2] Its amino

acid sequence is pGlu-Pro-Ser-Lys-Asp-Ala-Phe-Ile-Gly-Leu-Met-NH2.[1] Like other

tachykinins, Eledoisin exerts a wide range of pharmacological effects, including potent

vasodilation and contraction of extravascular smooth muscle.[1][3] In mammals, it acts as a

specific agonist for tachykinin receptors, showing a preference for the neurokinin 3 (NK3)

receptor.[4] Its well-defined activity makes high-purity Eledoisin an invaluable tool for research

in pharmacology, neuroscience, and drug development.

These application notes provide a comprehensive guide for sourcing, handling, and utilizing

high-purity Eledoisin in common research applications.

Sourcing and Quality Control of High-Purity
Eledoisin
Sourcing high-purity Eledoisin is critical for obtaining reliable and reproducible experimental

results. Impurities can lead to misleading biological activity and confound data interpretation.[5]

[6] For most in vitro and in vivo studies, a peptide purity of >95% is recommended.[5][7]

Table 1: Commercial Suppliers of Research-Grade Eledoisin
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Supplier
Catalog Number
(Example)

Purity Specification Form

MyBioSource MBS142837
> 98% (RP-HPLC,

SDS-PAGE)
Lyophilized Powder

Abbexa abx265925 > 95% (HPLC) Lyophilized Powder

NovoPro Bioscience --- 95.82% Lyophilized Powder

Biorunstar BRS16076 ≥95% (HPLC) Lyophilized Powder

Molecular Depot B2012312
Biotechnology Grade

(Highly Pure)
Lyophilized Powder

Blue Tiger Scientific ---
Biotechnology Grade

(Highly Pure)
Lyophilized Powder

Note: This table is not exhaustive and serves as a starting point. Researchers should always

request a lot-specific Certificate of Analysis (CoA) before purchase.

Quality Control Workflow

Upon receiving the peptide, it is best practice to perform in-house quality control to verify its

identity and purity, even when a CoA is provided by the supplier.
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Caption: Workflow for sourcing and quality control of Eledoisin.

Physicochemical Properties and Reconstitution
Accurate preparation of Eledoisin stock solutions is fundamental for experimental success.
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Table 2: Physicochemical Data for Eledoisin

Property Value

Sequence
pGlu-Pro-Ser-Lys-Asp-Ala-Phe-Ile-Gly-Leu-Met-

NH2[1]

Molecular Formula C₅₄H₈₅N₁₃O₁₅S[8]

Molecular Weight ~1188.4 g/mol [8][9]

Form Lyophilized Powder[8][9]

Storage Store at -20°C or below, desiccated[8][10]

Protocol 1: Reconstitution of Lyophilized Eledoisin

Pre-equilibration: Before opening, allow the vial of lyophilized Eledoisin to equilibrate to

room temperature for 15-20 minutes to prevent condensation.

Solvent Selection: Eledoisin is soluble in sterile, ultrapure water. For enhanced solubility, a

small amount of DMSO can be used initially, followed by dilution with an aqueous buffer.[11]

Reconstitution: Briefly centrifuge the vial to ensure all powder is at the bottom. Add the

appropriate volume of sterile water or desired solvent to create a concentrated stock solution

(e.g., 1 mM or 10 mM).

Mixing: Gently vortex or pipette the solution to ensure the peptide is fully dissolved. Avoid

vigorous shaking to prevent aggregation.

Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to

minimize freeze-thaw cycles.[8] Store aliquots at -20°C or -80°C for long-term stability.

Application: Tachykinin Receptor Activation
Eledoisin activates tachykinin receptors, which are G-protein coupled receptors (GPCRs). The

primary signaling pathway involves the Gq/11 protein, leading to an increase in intracellular

calcium.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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